Cas no 2172586-35-3 (9-ethyl-5-(2-methylpropyl)-1-oxa-4-azaspiro5.5undecane)

• Product Name: 9-ethyl-5-(2-methylpropyl)-1-oxa-4-azaspiro5.5undecane
• CAS No: 2172586-35-3
• MF: C₁₅H₂₉NO
• MW: 239.396864652634
• CID: 6330325
• PubChem ID: 165841040
• Update Time: 2025-10-10

9-ethyl-5-(2-methylpropyl)-1-oxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 9-ethyl-5-(2-methylpropyl)-1-oxa-4-azaspiro5.5undecane
• 9-ethyl-5-(2-methylpropyl)-1-oxa-4-azaspiro[5.5]undecane
• 2172586-35-3
• EN300-1646530

• Inchi： 1S/C15H29NO/c1-4-13-5-7-15(8-6-13)14(11-12(2)3)16-9-10-17-15/h12-14,16H,4-11H2,1-3H3
• InChI Key： WINGBRPUBBTZJZ-UHFFFAOYSA-N
• SMILES： O1CCNC(CC(C)C)C21CCC(CC)CC2

Computed Properties

• Exact Mass: 239.224914549g/mol
• Monoisotopic Mass: 239.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 21.3Ų

Additional information on 9-ethyl-5-(2-methylpropyl)-1-oxa-4-azaspiro5.5undecane

Comprehensive Overview of 9-ethyl-5-(2-methylpropyl)-1-oxa-4-azaspiro[5.5]undecane (CAS No. 2172586-35-3)

The compound 9-ethyl-5-(2-methylpropyl)-1-oxa-4-azaspiro[5.5]undecane (CAS No. 2172586-35-3) is a structurally unique spirocyclic molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its spiro[5.5]undecane core, combined with ethyl and 2-methylpropyl substituents, offers a versatile scaffold for drug discovery. Researchers are particularly intrigued by its potential applications in modulating central nervous system (CNS) targets, given its 1-oxa-4-aza heterocyclic framework, which is often associated with bioactivity.

In recent years, the demand for novel spirocyclic compounds has surged due to their conformational rigidity and ability to interact with biological targets selectively. The 9-ethyl-5-(2-methylpropyl)-1-oxa-4-azaspiro[5.5]undecane exemplifies this trend, with its CAS No. 2172586-35-3 frequently appearing in patent literature. Its synthesis typically involves multistep organic reactions, including cyclization and alkylation, to achieve the desired stereochemistry. This compound's lipophilicity and molecular weight make it a candidate for crossing the blood-brain barrier (BBB), a hot topic in neurotherapeutic development.

The pharmacokinetic properties of 9-ethyl-5-(2-methylpropyl)-1-oxa-4-azaspiro[5.5]undecane are under investigation, with preliminary studies suggesting moderate metabolic stability. Its aza-oxa hybrid structure is reminiscent of known GABA receptor modulators, sparking hypotheses about its potential in anxiety or sleep disorder treatments. These applications align with current health and wellness trends, where natural and synthetic bioactive molecules are sought after for stress relief and cognitive enhancement.

From a synthetic chemistry perspective, the compound's spirocyclic architecture presents challenges in stereocontrol and regioselectivity. Advanced techniques like asymmetric catalysis and flow chemistry are being explored to optimize its production. The 2-methylpropyl side chain further influences its solubility and binding affinity, making it a case study in structure-activity relationship (SAR) analyses. These aspects are frequently searched by medicinal chemists and pharma enthusiasts on platforms like PubMed and Reaxys.

Environmental and sustainability considerations are also relevant. The synthesis of CAS No. 2172586-35-3 may involve green chemistry principles to minimize waste, a topic gaining traction in industrial R&D. Additionally, its potential biodegradability and ecotoxicity profile are subjects of ongoing environmental impact assessments, reflecting broader societal concerns about chemical safety.

In summary, 9-ethyl-5-(2-methylpropyl)-1-oxa-4-azaspiro[5.5]undecane represents a fascinating intersection of organic synthesis, drug discovery, and materials science. Its CAS No. 2172586-35-3 serves as a beacon for researchers exploring next-generation therapeutics and functional materials. As the scientific community continues to unravel its properties, this compound may soon feature prominently in peer-reviewed journals and industry reports, solidifying its place in modern chemistry.